3-ethyl-5-(mesitylmethylene)-2-thioxo-1,3-thiazolidin-4-one

• IUPAC Name: (5Z)-3-ethyl-2-sulfanylidene-5-[(2,4,6-trimethylphenyl)methylidene]-1,3-thiazolidin-4-one
• InChI: InChI=1S/C15H17NOS2/c1-5-16-14(17)13(19-15(16)18)8-12-10(3)6-9(2)7-11(12)4/h6-8H,5H2,1-4H3/b13-8-
• InChI Key: LMCFEUGBZHDNNU-JYRVWZFOSA-N
• Canonical SMILES: CCN1C(=O)C(=CC2=C(C=C(C=C2C)C)C)SC1=S
• Isomeric SMILES: CCN1C(=O)/C(=C/C2=C(C=C(C=C2C)C)C)/SC1=S
• Molecular Formula: C15H17NOS2
• Molecular Weight: 291.4 g/mol

Description

3-ethyl-5-(mesitylmethylene)-2-thioxo-1,3-thiazolidin-4-one is a sulfur-containing organic compound that has been the subject of extensive scientific research. It is commonly known as thioflavin T and is used as a fluorescent dye to detect amyloid fibrils, which are associated with several neurodegenerative diseases, including Alzheimer's, Parkinson's, and Huntington's disease.

Mechanism of Action

Thioflavin T binds to amyloid fibrils through hydrophobic interactions and forms a β-sheet structure that is similar to that of the amyloid fibrils themselves. This binding induces a conformational change in the dye molecule, resulting in an increase in fluorescence intensity.
Biochemical and Physiological Effects
Thioflavin T has no known biochemical or physiological effects on living organisms. It is a non-toxic dye that is widely used in laboratory experiments.

Advantages and Limitations for Lab Experiments

One of the main advantages of thioflavin T is its high sensitivity and specificity for amyloid fibrils. It can detect fibrils at low concentrations and has been used to monitor the progression of amyloid formation in vitro and in vivo. However, thioflavin T has limitations in that it cannot distinguish between different types of amyloid fibrils and can produce false positives in the presence of other aggregates.

Future Directions

There are several potential future directions for research on thioflavin T. One area of interest is the development of new fluorescent dyes that can detect specific types of amyloid fibrils. Another area of research is the use of thioflavin T in the development of new therapies for neurodegenerative diseases. Thioflavin T has been shown to interact with amyloid fibrils and inhibit their formation, suggesting that it may have therapeutic potential. Finally, thioflavin T could be used in the development of diagnostic tools for the early detection of neurodegenerative diseases. By detecting amyloid fibrils at an early stage, it may be possible to intervene before significant damage to the brain has occurred.

Scientific Research Applications

Thioflavin T is widely used in scientific research to detect amyloid fibrils in vitro and in vivo. It has been shown to bind specifically to amyloid fibrils and produce a strong fluorescent signal, making it a valuable tool for the detection and quantification of amyloid fibrils in biological samples.